molecular formula C16H26O B8620945 1-Methoxy-4-nonylbenzene CAS No. 32588-84-4

1-Methoxy-4-nonylbenzene

Cat. No. B8620945
CAS RN: 32588-84-4
M. Wt: 234.38 g/mol
InChI Key: YYLMVFZXSKQHTK-UHFFFAOYSA-N
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Description

1-Methoxy-4-nonylbenzene is a useful research compound. Its molecular formula is C16H26O and its molecular weight is 234.38 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-Methoxy-4-nonylbenzene suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-Methoxy-4-nonylbenzene including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

32588-84-4

Product Name

1-Methoxy-4-nonylbenzene

Molecular Formula

C16H26O

Molecular Weight

234.38 g/mol

IUPAC Name

1-methoxy-4-nonylbenzene

InChI

InChI=1S/C16H26O/c1-3-4-5-6-7-8-9-10-15-11-13-16(17-2)14-12-15/h11-14H,3-10H2,1-2H3

InChI Key

YYLMVFZXSKQHTK-UHFFFAOYSA-N

Canonical SMILES

CCCCCCCCCC1=CC=C(C=C1)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of p-nonylphenol, 35 g, in 125 mL methylene chloride was mixed with a solution of 44.5 g KOH in 125 mL water. To this mixture was added 45 g iodomethane and 5.0 g tetra-n-butylammonium bromide. The whole mixture was vigorously stirred at 40° C. for one hour. After cooling to room temperature, the phases were separated and the aqueous phase extracted with 50 mL methylene chloride. The combined methylene chloride layers were concentrated to an oil which was taken up in 200 mL of petroleum ether and filtered to remove the residual phase transfer catalyst. Finally, the petroleum ether was removed under vacuum to give 31.1 g (84%) of p-nonylanisole.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Quantity
44.5 g
Type
reactant
Reaction Step One
Quantity
125 mL
Type
solvent
Reaction Step One
Name
Quantity
125 mL
Type
solvent
Reaction Step One
Quantity
45 g
Type
reactant
Reaction Step Two
Quantity
5 g
Type
catalyst
Reaction Step Two
Yield
84%

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